4-methyl-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-methyl-N-[2-[[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C18H20N6O/c1-13-3-5-15(6-4-13)18(25)20-9-8-19-16-11-17(22-12-21-16)24-10-7-14(2)23-24/h3-7,10-12H,8-9H2,1-2H3,(H,20,25)(H,19,21,22)
• InChI Key: MNXHPBRTUIOEQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCNC2=CC(=NC=N2)N3C=CC(=N3)C
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

4-methyl-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide, commonly known as MPPEB, is a synthetic compound that has been widely studied for its potential use in scientific research. MPPEB belongs to a class of compounds known as benzamides, which have been shown to have a range of biological activities, including anti-inflammatory, analgesic, and anticancer effects.

Scientific Research Applications

MPPEB has been studied for its potential use in a variety of scientific research applications, including as a tool to study the role of G protein-coupled receptors (GPCRs) in various physiological processes. GPCRs are a large family of cell surface receptors that play a key role in signal transduction pathways, and are involved in a wide range of physiological processes, including neurotransmission, hormone secretion, and immune response. MPPEB has been shown to selectively block the activity of certain GPCRs, making it a useful tool for studying their function.

Mechanism of Action

The mechanism of action of MPPEB involves its ability to selectively block the activity of certain GPCRs, specifically the adenosine A1 receptor and the dopamine D1 receptor. By blocking these receptors, MPPEB can modulate the activity of downstream signaling pathways, leading to a range of biological effects.
Biochemical and Physiological Effects:
MPPEB has been shown to have a range of biochemical and physiological effects, including anti-inflammatory and analgesic effects. In addition, MPPEB has been shown to have potential anticancer effects, by inhibiting the growth and proliferation of cancer cells. MPPEB has also been studied for its potential use in treating neurodegenerative diseases, such as Parkinson's disease, by modulating the activity of dopamine receptors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPPEB in lab experiments is its selectivity for certain GPCRs, which allows for precise modulation of downstream signaling pathways. In addition, MPPEB has been shown to have good stability and solubility, making it a suitable candidate for in vitro and in vivo studies. However, one limitation of using MPPEB is its potential off-target effects, which may complicate interpretation of experimental results.

Future Directions

There are several future directions for MPPEB research, including further studies on its potential use in treating neurodegenerative diseases, such as Parkinson's disease. In addition, MPPEB may have potential applications in the treatment of other diseases, such as cancer and chronic pain. Further studies are needed to fully understand the mechanism of action of MPPEB, and to optimize its use in scientific research.

Synthesis Methods

The synthesis of MPPEB involves several steps, starting with the reaction of 4-methylbenzoyl chloride with ethylenediamine to form 4-methyl-N-(2-aminoethyl)benzamide. This intermediate is then reacted with 6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinamine to form the final product, MPPEB. The synthesis of MPPEB has been optimized to produce high yields and purity, making it a suitable candidate for scientific research.